3-((1-(5-Methoxybenzofuran-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-(5-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C20H18N4O4/c1-26-14-4-5-17-13(9-14)10-18(28-17)20(25)24-8-2-3-15(12-24)27-19-16(11-21)22-6-7-23-19/h4-7,9-10,15H,2-3,8,12H2,1H3
• InChI Key: GBOAOXUNARRRHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=C2)C(=O)N3CCCC(C3)OC4=NC=CN=C4C#N
• Molecular Formula: C20H18N4O4
• Molecular Weight: 378.4 g/mol
• CAS No.: 2034478-29-8

Description

3-((1-(5-Methoxybenzofuran-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile, commonly known as MPDPV, is a psychoactive drug belonging to the class of synthetic cathinones. It is a potent stimulant with euphoric and hallucinogenic effects, and it has gained popularity in the recreational drug market. However, the scientific community has been studying this compound for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of highly functionalized α, β-unsaturated γ-butyrolactones through ring contraction of 2H-pyran-2-ones demonstrates innovative approaches to creating complex organic structures that may serve as key intermediates in pharmaceutical synthesis (Diptesh Sil et al., 2004). This method could be applied to generate analogs of the target compound for biological evaluation.
• Research on the synthesis of (Pyrazol-4-yl)alkanones and Alkylpyrazole-4-Carbonitriles provides insights into creating pyrazole derivatives, which are important in drug discovery for their potential therapeutic properties (H. Mcfadden & J. Huppatz, 1991). This research underscores the versatility of pyrazine derivatives in synthesizing compounds with possible biological activities.

Biological Activities and Applications

• The study on the synthesis and antimicrobial evaluation of novel bis-α,β-unsaturated ketones, and various pyridine derivatives highlights the potential of structurally similar compounds to exhibit significant biological activities, including antimicrobial properties (Farag M. A. Altalbawy, 2013). This suggests that derivatives of the specified compound could be explored for antimicrobial applications.
• Investigations into novel fluoro-substituted Benzo[b]pyran compounds with anti-lung cancer activity indicate the therapeutic potential of related structures in oncology (A. G. Hammam et al., 2005). This research area could be expanded to include the synthesis and evaluation of pyrazine-2-carbonitrile derivatives for anticancer activities.